Fluprostenol serinol amide

• Molecular Formula: C26H36F3NO7
• Molecular Weight: 531.6 g/mol
• InChI: InChI=1S/C26H36F3NO7/c27-26(28,29)17-6-5-7-20(12-17)37-16-19(33)10-11-22-21(23(34)13-24(22)35)8-3-1-2-4-9-25(36)30-18(14-31)15-32/h1,3,5-7,10-12,18-19,21-24,31-35H,2,4,8-9,13-16H2,(H,30,36)/b3-1-,11-10+/t19-,21-,22?,23+,24-/m1/s1
• InChIKey: ORCZFZVTIVYUMI-GOORBSALSA-N

Fluprostenol Serinol Amide Overview

Fluprostenol serinol amide (Flu-SA) is a synthetic analog of Prostaglandin F2α (PGF2α) 2-glyceryl ester, characterized by a stable serinol amide linkage that replaces the labile ester bond of the endogenous compound . Its molecular formula is C26H36F3NO7, with a molecular weight of 531.56 g/mol and a CAS number of 1176658-85-7 . The compound retains the fluprostenol pharmacophore, a potent FP receptor agonist, while conferring significantly enhanced chemical stability, positioning it as a critical non-hydrolyzable tool for investigating the distinct biological roles of the prostaglandin-glyceryl ester signaling axis.

Stable non-hydrolyzable probe for prostaglandin-glyceryl ester signaling studies

Retains the fluprostenol FP receptor pharmacophore scaffold

Defined chemical entity for reproducible in vitro assay workflows

Why Fluprostenol Serinol Amide Is Irreplaceable

Generic substitution with the parent compound, fluprostenol, or other prostaglandin F2α (PGF2α) serinol amides is precluded by fundamental differences in chemical stability and receptor pharmacology. Fluprostenol is a potent, direct FP receptor agonist (EC50 = 6.1 ± 1.5 nM) [1], whereas Fluprostenol serinol amide (Flu-SA) is a stable, non-hydrolyzable analog of the distinct PGF2α 2-glyceryl ester signaling molecule . The 2-glyceryl ester itself is unstable, rapidly equilibrating in aqueous media to a 10:90 mixture of the more stable 1-glyceryl ester [2], making consistent study impossible. While other serinol amides like PGF2α serinol amide and 17-phenyl trinor PGF2α serinol amide exist , they lack the high-affinity FP receptor pharmacophore (the m-trifluoromethylphenoxy ring of fluprostenol) that is critical for potent FP receptor interactions [3]. Therefore, Flu-SA uniquely combines the stability of a serinol amide linkage with the high-affinity fluprostenol scaffold, creating a non-interchangeable tool for specific research applications.

Direct FP Agonist Substitution

Fluprostenol is a direct FP receptor agonist; Flu-SA targets the distinct glyceryl ester signaling axis – pathway context may shift.

Other Serinol Amide Analogs

PGF2α or 17-phenyl serinol amides lack the m-trifluoromethylphenoxy ring critical for reported FP receptor interactions.

Native Ester Instability

PGF2α 2-glyceryl ester equilibrates rapidly to 1-glyceryl ester; Flu-SA provides a stable, non-isomerizing analog for consistent study.

• [1] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. doi:10.1089/10807680260218489. View Source
• [2] Anjiechem. 17-phenyl trinor Prostaglandin F2α serinol amide. Product Background Information. View Source
• [3] Sharif NA, Kelly CR, Williams GW, Xu SX. Ocular Hypotensive FP Prostaglandin (PG) Analogs: PG Receptor Subtype Binding Affinities and Selectivities, and Agonist Potencies at FP and Other PG Receptors in Cultured Cells. J Ocul Pharmacol Ther. 2003;19(6):501-515. doi:10.1089/108076803322660422. View Source

Fluprostenol Serinol Amide: Differentiation Evidence

Chemical Stability vs. Native 2-Glyceryl Ester

Fluprostenol serinol amide (Flu-SA) is a stable analog of the endogenous PGF2α 2-glyceryl ester, which is inherently labile. The 2-glyceryl ester moiety equilibrates rapidly in aqueous media, forming a 10:90 mixture of 2- and 1-glyceryl esters [1]. Flu-SA replaces the labile ester bond with a stable serinol amide linkage, preventing this acyl migration and hydrolysis, thereby ensuring a consistent, non-degrading molecular entity for experimental use .

Chemical Stability

Class-level inference

STABLE AMIDE

Prevents acyl migration; ensures consistent compound identity.

Compared to rapid 2- to 1-glyceryl ester equilibration.

Evidence Dimension	Chemical Stability (Acyl Migration/Equilibration)
Target Compound Data	Stable; no reported isomerization due to serinol amide linkage
Comparator Or Baseline	PGF2α 2-glyceryl ester: Rapid equilibration to 90% 1-glyceryl ester in aqueous media [1]
Quantified Difference	Qualitative difference: Stable amide vs. rapid ester isomerization (equilibrium ratio 10:90 2:1-glyceryl ester).
Conditions	Aqueous solution; general chemical stability context.

Why This Matters

This stability ensures consistent compound identity and concentration during in vitro assays, eliminating the variable of on-bench degradation or isomerization that plagues experiments using the native ester.

• [1] Anjiechem. 17-phenyl trinor Prostaglandin F2α serinol amide. Product Background Information. View Source

Retained FP Receptor Agonist Pharmacophore

Fluprostenol serinol amide contains the fluprostenol pharmacophore, a known high-potency agonist at the prostaglandin FP receptor. Fluprostenol (free acid) has a reported EC50 of 6.1 ± 1.5 nM at the cloned human ciliary body FP receptor in phosphoinositide (PI) turnover assays [1] and an EC50 of 3.60 nM in calcium mobilization assays in CHO cells expressing the human FP receptor [2]. This potency distinguishes it from other prostaglandin serinol amides, such as Prostaglandin E2 serinol amide, which lacks this FP-selective high-affinity moiety .

Pharmacophore FP EC50

Class-level inference

6.1 nM

Retains high-affinity FP receptor agonist scaffold context.

Fluprostenol free acid at cloned human FP receptor.

Evidence Dimension	FP Receptor Agonist Potency (of the parent pharmacophore)
Target Compound Data	Pharmacophore potency: EC50 = 6.1 ± 1.5 nM (fluprostenol) [1]; EC50 = 3.60 nM (fluprostenol) [2]
Comparator Or Baseline	Prostaglandin E2 serinol amide: Weak inhibitor of 2-oleoylglycerol hydrolysis; no FP receptor activity reported .
Quantified Difference	Qualitative difference: Presence of high-potency FP agonist pharmacophore vs. absence in comparator.
Conditions	Cloned human FP receptor expressed in human ciliary body cells (PI turnover) [1] and CHO cells (calcium mobilization) [2].

Why This Matters

This indicates that Flu-SA, despite its stability modifications, is derived from a scaffold with verified, high-potency FP receptor activity, making it a relevant and potentially active probe for FP-mediated pathways.

• [1] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. doi:10.1089/10807680260218489. View Source
• [2] BindingDB. BDBM50206025 CHEBI:60782::Fluprostenol. Affinity Data for EC50. BindingDB, University of California, San Diego. View Source

Non-Hydrolyzable Amide vs. Ester Prodrugs

Fluprostenol serinol amide's serinol amide bond is resistant to hydrolysis by esterases, a key feature that differentiates it from ester-based prostaglandin prodrugs. For instance, travoprost, an isopropyl ester prodrug of fluprostenol, must be hydrolyzed in vivo to the active free acid (fluprostenol) [1]. The EC50 of the prodrug travoprost (42.3 ± 6.7 nM) is 7-fold weaker than its active acid form (EC50 = 6.1 ± 1.5 nM) due to this required metabolic conversion [1]. In contrast, Flu-SA is a stable, non-hydrolyzable analog of a signaling lipid (PGF2α 2-glyceryl ester), not a prodrug, and thus provides a stable, defined chemical entity for in vitro studies without the confounding variable of metabolic activation .

Non-Hydrolyzable Amide

Cross-study context

Flu-SA amideStable entity

Travoprost esterRequires hydrolysis

Eliminates prodrug-activation variability in assays.

7-fold weaker activity for prodrug vs. free acid reported.

Evidence Dimension	Hydrolytic Stability
Target Compound Data	Non-hydrolyzable serinol amide bond
Comparator Or Baseline	Travoprost (isopropyl ester prodrug): Requires hydrolysis; 7-fold weaker activity than free acid (EC50 = 42.3 ± 6.7 nM vs. 6.1 ± 1.5 nM) [1].
Quantified Difference	Qualitative difference: Stable amide vs. hydrolysable ester (7-fold potency difference in comparator class).
Conditions	In vitro enzyme assays and cell-based systems.

Why This Matters

The non-hydrolyzable nature of Flu-SA eliminates the need for, and variability associated with, enzymatic activation, ensuring that experimental effects are attributable solely to the parent molecule and not a mixture of prodrug and active metabolite.

• [1] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. doi:10.1089/10807680260218489. View Source

Undetermined Biological Activity Profile

Vendor and literature sources consistently state that the biological activity of Fluprostenol serinol amide (Flu-SA) has not yet been determined . This is a critical differentiator from active compounds like fluprostenol (free acid) which has well-defined, potent FP receptor agonist activity (EC50 = 6.1 ± 1.5 nM) [1]. For researchers investigating the endocannabinoid-like signaling of prostaglandin glyceryl esters, Flu-SA serves as a chemically stable, but potentially inert or differently active, probe. Its undefined activity profile allows for direct, controlled comparison with active analogs to dissect structural requirements for receptor activation and downstream signaling without the confounding influence of intrinsic, pre-defined agonist activity.

Activity Profile

Data to verify

UNDETERMINED

Allows controlled comparison without intrinsic agonism.

Probe selected for stability, not predefined FP activation.

Evidence Dimension	Known Biological Activity at FP Receptor
Target Compound Data	Activity not yet determined
Comparator Or Baseline	Fluprostenol (free acid): Defined, potent FP receptor agonist (EC50 = 6.1 ± 1.5 nM) [1].
Quantified Difference	Qualitative difference: Undetermined vs. defined potent activity (EC50 = 6.1 nM).
Conditions	General cell-based and receptor binding assays.

Why This Matters

This undefined activity status is a key procurement consideration, as Flu-SA is selected not for a known agonist function, but as a stable, non-hydrolyzable tool to probe the functional significance of the 2-glyceryl ester moiety, independent of potent FP receptor activation.

• [1] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. doi:10.1089/10807680260218489. View Source

Fluprostenol Serinol Amide Applications

Endocannabinoid-Prostanoid Crosstalk Studies

Fluprostenol serinol amide (Flu-SA) is ideally suited for studies exploring the intersection of the endocannabinoid and prostanoid systems. 2-Arachidonyl glycerol (2-AG) is metabolized by COX-2 to form prostaglandin (PG) 2-glyceryl esters, including PGF2α 2-glyceryl ester . Flu-SA serves as a stable, non-hydrolyzable analog of this specific ester [1], allowing researchers to study its potential signaling roles (e.g., at putative PG-glyceryl ester receptors or through modulation of cannabinoid receptors) without the confounding variables of rapid isomerization or hydrolysis that plague the native compound . This enables definitive experiments on the function of this unique lipid class in processes like inflammation, nociception, and intraocular pressure regulation.

Proteomics Chemical Probe

Fluprostenol serinol amide is explicitly used in proteomics research [1]. Its high chemical stability makes it a reliable small-molecule probe for pull-down assays, affinity chromatography, or activity-based protein profiling. The compound can be immobilized on a solid support to identify and isolate novel protein binding partners, such as putative receptors, transporters, or metabolizing enzymes for prostaglandin glyceryl esters. Its stable nature ensures the bait molecule remains intact throughout the experimental workflow, increasing the likelihood of identifying specific, biologically relevant interactors from complex cellular lysates.

Comparative FP Receptor Pharmacology

While the intrinsic biological activity of Flu-SA is undetermined , its parent pharmacophore (fluprostenol) is a well-characterized, potent FP receptor agonist (EC50 = 6.1 ± 1.5 nM) [1]. This makes Flu-SA a valuable control compound for structure-activity relationship (SAR) studies. Researchers can compare the activity of Flu-SA with that of the active free acid, fluprostenol, or other analogs like travoprost acid (EC50 = 3.2 ± 0.6 nM) [1], to map the molecular determinants of FP receptor agonism versus antagonism or the specific signaling pathways engaged by the 2-glyceryl ester moiety. It is particularly useful in assays where the potency of known FP agonists is being profiled against new chemical entities.

Lipidomics Analytical Standards

Due to its defined molecular weight (531.56 g/mol) , high purity (≥98%) [1], and excellent chemical stability, Flu-SA can be employed as an analytical standard in lipidomics. It serves as a reliable reference compound for developing and validating mass spectrometry-based methods (LC-MS/MS) to detect, quantify, and characterize endogenous prostaglandin glyceryl esters and their synthetic analogs. Its stability simplifies calibration curve preparation and ensures consistent instrument response over time, which is critical for high-throughput quantitative lipid analysis .

Application

Selection Property

Validation Focus

Endocannabinoid-Prostanoid Crosstalk Studies

Stable non-hydrolyzable PG-glyceryl ester analog

Probe function without isomerization or hydrolysis artifacts

Proteomics Chemical Probe

High chemical stability for immobilization

Reliable bait for protein interaction profiling

Comparative FP Receptor Pharmacology

Defined fluprostenol scaffold with retained pharmacophore

SAR mapping of glyceryl ester signaling vs. free acid

Lipidomics Analytical Standards

Defined molecular weight and high purity

Consistent LC-MS/MS calibration and quantification

• [1] Sharif NA, Kelly CR, Crider JY. Agonist activity of bimatoprost, travoprost, latanoprost, unoprostone isopropyl ester and other prostaglandin analogs at the cloned human ciliary body FP prostaglandin receptor. J Ocul Pharmacol Ther. 2002;18(4):313-324. doi:10.1089/10807680260218489. View Source